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Compound of Interest

Compound Name: 2,3-Dibromo-2-methylbutane

Cat. No.: B1619756 Get Quote

Technical Guide: Physical Properties of 2,3-
Dibromo-2-methylbutane
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of 2,3-
Dibromo-2-methylbutane, with a specific focus on its melting and boiling points. This

document is intended to be a resource for professionals in research and development who

require accurate physical data and an understanding of the methodologies for its

determination.

Core Physical Properties
2,3-Dibromo-2-methylbutane is a vicinal dihalide with the chemical formula C₅H₁₀Br₂.

Accurate knowledge of its physical properties, such as melting and boiling points, is crucial for

its synthesis, purification, and application in further chemical transformations.

Quantitative Data Summary
The experimentally determined physical properties of 2,3-Dibromo-2-methylbutane are

summarized in the table below for quick reference and comparison.
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Physical Property Value Conditions

Melting Point 14.85 °C Not Specified

15 °C[1] Not Specified

Boiling Point 165.7 °C at 760 mmHg

Experimental Protocols
While specific experimental records for the determination of the physical properties of 2,3-
Dibromo-2-methylbutane are not readily available in the reviewed literature, standardized

methods for determining the melting and boiling points of organic compounds are well-

established.

Determination of Melting Point
The melting point of a crystalline solid is the temperature at which it transitions from a solid to a

liquid state. For a pure substance, this transition occurs over a narrow temperature range. The

following is a general protocol for melting point determination using a capillary tube method.

Sample Preparation: A small amount of the crystalline 2,3-Dibromo-2-methylbutane is

finely ground and packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer, with the sample aligned

with the thermometer bulb. This assembly is then placed in a melting point apparatus, which

typically consists of a heated block or an oil bath.

Heating and Observation: The apparatus is heated slowly, and the temperature is monitored.

The melting point range is recorded from the temperature at which the first drop of liquid is

observed to the temperature at which the entire sample has melted. A slow heating rate is

crucial for an accurate measurement.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The following describes a common method for determining the boiling point at

atmospheric pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.stenutz.eu/chem/solv6%20(2).php?name=2%2C3-dibromo-2-methylbutane
https://www.benchchem.com/product/b1619756?utm_src=pdf-body
https://www.benchchem.com/product/b1619756?utm_src=pdf-body
https://www.benchchem.com/product/b1619756?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619756?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus Setup: A small volume of liquid 2,3-Dibromo-2-methylbutane is placed in a test

tube. A smaller, inverted capillary tube (sealed at the top) is placed inside the test tube. The

test tube is then attached to a thermometer.

Heating: The assembly is heated in a suitable bath (e.g., oil or water). As the temperature

rises, the air trapped in the capillary tube will expand and exit as bubbles.

Observation and Measurement: Upon further heating, the liquid will begin to boil, and the

vapor will displace the remaining air in the capillary tube. The heat is then slowly reduced.

The boiling point is the temperature at which the liquid begins to re-enter the capillary tube;

at this point, the vapor pressure of the liquid is equal to the atmospheric pressure.

Logical Workflow: Synthesis and Purification
The synthesis of vicinal dibromides like 2,3-Dibromo-2-methylbutane typically involves the

bromination of an alkene. The following diagram illustrates a generalized workflow for the

synthesis, workup, and purification of such a compound.
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Caption: Generalized workflow for the synthesis and purification of a vicinal dibromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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